Cas no 1351611-87-4 (N-(2-cyclohexyl-2-hydroxyethyl)-2-(thiophen-2-yl)acetamide)

• Product Name: N-(2-cyclohexyl-2-hydroxyethyl)-2-(thiophen-2-yl)acetamide
• CAS No: 1351611-87-4
• MF: C₁₄H₂₁NO₂S
• MW: 267.387042760849
• CID: 5765587
• PubChem ID: 71782112
• Update Time: 2025-10-31

N-(2-cyclohexyl-2-hydroxyethyl)-2-(thiophen-2-yl)acetamide Chemical and Physical Properties

Names and Identifiers

• 1351611-87-4
• VU0525410-1
• F5857-4947
• AKOS024524310
• N-(2-cyclohexyl-2-hydroxyethyl)-2-thiophen-2-ylacetamide
• N-(2-cyclohexyl-2-hydroxyethyl)-2-(thiophen-2-yl)acetamide
• 2-Thiopheneacetamide, N-(2-cyclohexyl-2-hydroxyethyl)-

• Inchi： 1S/C14H21NO2S/c16-13(11-5-2-1-3-6-11)10-15-14(17)9-12-7-4-8-18-12/h4,7-8,11,13,16H,1-3,5-6,9-10H2,(H,15,17)
• InChI Key： ZXKCQUSQJNKCGJ-UHFFFAOYSA-N
• SMILES： S1C=CC=C1CC(NCC(C1CCCCC1)O)=O

Computed Properties

• Exact Mass: 267.12930009g/mol
• Monoisotopic Mass: 267.12930009g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 267
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 77.6Ų

Experimental Properties

• Density: 1.169±0.06 g/cm3(Predicted)
• Boiling Point: 492.3±35.0 °C(Predicted)
• pka: 14.43±0.20(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Heteroaromatic compounds Heteroaromatic compounds
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Heteroaromatic compounds

Additional information on N-(2-cyclohexyl-2-hydroxyethyl)-2-(thiophen-2-yl)acetamide

N-(2-cyclohexyl-2-hydroxyethyl)-2-(thiophen-2-yl)acetamide: A Comprehensive Overview

N-(2-cyclohexyl-2-hydroxyethyl)-2-(thiophen-2-yl)acetamide (CAS No. 1351611-87-4) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has shown promising potential in various biological and therapeutic applications. This comprehensive overview aims to provide an in-depth understanding of the chemical properties, biological activities, and recent research developments associated with N-(2-cyclohexyl-2-hydroxyethyl)-2-(thiophen-2-yl)acetamide.

Chemical Structure and Properties: N-(2-cyclohexyl-2-hydroxyethyl)-2-(thiophen-2-yl)acetamide is a derivative of acetamide, featuring a cyclohexyl group, a hydroxyl group, and a thiophene ring. The cyclohexyl moiety contributes to the compound's lipophilicity, while the hydroxyl group enhances its solubility in polar solvents. The thiophene ring, known for its aromaticity and electron-donating properties, plays a crucial role in the compound's biological activity. The molecular formula of N-(2-cyclohexyl-2-hydroxyethyl)-2-(thiophen-2-yl)acetamide is C₁₅H₁₉NO₂S, with a molecular weight of approximately 285.38 g/mol.

Synthesis and Preparation: The synthesis of N-(2-cyclohexyl-2-hydroxyethyl)-2-(thiophen-2-yl)acetamide typically involves multi-step reactions, starting from readily available starting materials. One common approach is the reaction of 2-thiophenecarboxylic acid with 1-amino-1-cyclohexanecarbonitrile in the presence of a coupling reagent such as EDC (1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide). Subsequent reduction of the nitrile group to an amine followed by acylation with acetic anhydride yields the final product. This synthetic route ensures high yields and purity, making it suitable for large-scale production.

Biological Activity: Recent studies have highlighted the diverse biological activities of N-(2-cyclohexyl-2-hydroxyethyl)-2-(thiophen-2-yl)acetamide. One notable application is its potential as an anti-inflammatory agent. In vitro assays have demonstrated that this compound can effectively inhibit the production of pro-inflammatory cytokines such as TNF-alpha and IL-6 in human macrophages. Additionally, it has shown promise in reducing oxidative stress and protecting against cellular damage induced by reactive oxygen species (ROS).

Pharmacological Studies: Preclinical studies have further explored the pharmacological properties of N-(2-cyclohexyl-2-hydroxyethyl)-2-(thiophen-2-yl)acetamide. Animal models have shown that this compound exhibits good oral bioavailability and favorable pharmacokinetic profiles. In vivo experiments have also revealed its efficacy in alleviating symptoms of inflammatory diseases such as arthritis and colitis. These findings suggest that N-(2-cyclohexyl-2-hydroxyethyl)-2-(thiophen-2-yl)acetamide has potential therapeutic applications in treating inflammatory disorders.

Clinical Trials: While extensive preclinical data are available, clinical trials are still in their early stages for N-(2-cyclohexyl-2-hydroxyethyl)-2-(thiophen-2-yl)acetamide. Initial Phase I trials have focused on assessing the safety and tolerability of the compound in healthy volunteers. Preliminary results indicate that it is well-tolerated at various dose levels, with no significant adverse effects reported. Further Phase II trials are planned to evaluate its efficacy in specific patient populations suffering from inflammatory conditions.

Mechanism of Action: The mechanism by which N-(2-cyclohexyl-2-hydroxyethyl)-2-(thiophen-2-yl)acetamide exerts its anti-inflammatory effects is not yet fully understood. However, recent research suggests that it may act through multiple pathways. One proposed mechanism involves the modulation of nuclear factor-kappa B (NF-kB), a key transcription factor involved in inflammation. By inhibiting NF-kB activation, this compound can reduce the expression of pro-inflammatory genes. Additionally, it may interact with other signaling pathways such as mitogen-activated protein kinases (MAPKs) and peroxisome proliferator-activated receptors (PPARs), further contributing to its anti-inflammatory properties.

Potential Applications: strong> The versatile biological activities of < strong >N -( 0 -cyclohex yl - 0 -hydrox yle th yl ) - 0 -( thi ophen - 0 - yl ) acetam ide< / strong > make it an attractive candidate for various therapeutic applications . In addition to its anti-inflammatory properties , recent studies have explored its potential as an antioxidant , neuroprotective agent , and anti-cancer drug . For instance , preliminary data suggest that this compound can protect neurons from oxidative stress -induced damage , making it a promising candidate for treating neurodegenerative diseases such as Alzheimer's disease . Furthermore , its ability to inhibit cancer cell proliferation and induce apoptosis has been observed in several cancer cell lines , indicating its potential as an anticancer agent . p > < p >< strong >Challenges and Future Directions: strong > Despite its promising therapeutic potential , several challenges remain in the development of strong >N -( 0 -cyclohex yl - 0 -hydrox yle th yl ) - 0 -( thi ophen - 0 - yl ) acetam ide< / strong > as a clinical drug . These include optimizing its pharmacokinetic properties , enhancing its bioavailability , and ensuring long-term safety . Ongoing research efforts aim to address these challenges through structure -activity relationship (SAR) studies , formulation development , and advanced delivery systems . Additionally , further clinical trials are necessary to validate its efficacy and safety in human patients . p > < p >< strong >Conclusion: strong > strong >N -( 0 -cyclohex yl - 0 -hydrox yle th yl ) - 0 -( thi ophen - 0 - yl ) acetam ide< / strong > (CAS No . 1351611 -87 -4 ) represents a promising compound with diverse biological activities and therapeutic potential . Its unique chemical structure confers favorable properties that make it suitable for various applications in medicinal chemistry and pharmaceutical research . As ongoing studies continue to unravel its mechanisms of action and optimize its pharmacological profile , this compound holds great promise for future therapeutic advancements . p > article > response >